![molecular formula C14H19FN2O B7587513 N-[1-(3-fluorophenyl)ethyl]piperidine-4-carboxamide](/img/structure/B7587513.png)
N-[1-(3-fluorophenyl)ethyl]piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(3-fluorophenyl)ethyl]piperidine-4-carboxamide, commonly known as FEPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various domains. FEPP is a piperidine derivative, which has shown promising results in the treatment of several medical conditions.
Mechanism of Action
The exact mechanism of action of FEPP is not fully understood. However, it is believed that FEPP acts as a dopamine reuptake inhibitor, which increases the levels of dopamine in the brain. Dopamine is a neurotransmitter that plays a crucial role in several physiological processes, including movement, motivation, and reward. By increasing the levels of dopamine in the brain, FEPP may help alleviate the symptoms of Parkinson's disease and other neurological disorders.
Biochemical and Physiological Effects:
FEPP has been shown to have several biochemical and physiological effects. In animal studies, FEPP has been shown to increase dopamine levels in the brain, which may help alleviate the symptoms of Parkinson's disease. FEPP has also been shown to have neuroprotective effects, as it has been shown to protect neurons from oxidative stress and cell death. Additionally, FEPP has been shown to have anxiolytic and antidepressant effects, which may be due to its ability to increase dopamine levels in the brain.
Advantages and Limitations for Lab Experiments
FEPP has several advantages for lab experiments. It is relatively easy to synthesize, and its effects can be easily measured using various techniques, including HPLC and LC-MS. However, FEPP also has several limitations. Its mechanism of action is not fully understood, and its effects may vary depending on the dosage and administration method used.
Future Directions
There are several future directions for research on FEPP. One area of research is the development of FEPP derivatives with improved efficacy and selectivity. Another area of research is the investigation of FEPP's potential use as a neuroprotective agent in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of FEPP and its effects on different physiological processes.
Synthesis Methods
FEPP can be synthesized using various methods, including reductive amination, amidation, and acylation. The most commonly used method for synthesizing FEPP is reductive amination, which involves the reaction of 3-fluoroacetophenone with piperidine in the presence of a reducing agent such as sodium borohydride. The reaction results in the formation of N-[1-(3-fluorophenyl)ethyl]piperidine-4-carboxamide.
Scientific Research Applications
FEPP has been extensively studied for its potential applications in various domains, including neuroscience, pharmacology, and medicinal chemistry. FEPP has shown promising results in the treatment of several medical conditions, including depression, anxiety, and Parkinson's disease. FEPP has also been studied for its potential use as a neuroprotective agent, as it has been shown to protect neurons from oxidative stress and cell death.
properties
IUPAC Name |
N-[1-(3-fluorophenyl)ethyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19FN2O/c1-10(12-3-2-4-13(15)9-12)17-14(18)11-5-7-16-8-6-11/h2-4,9-11,16H,5-8H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBSMKUSTZPGLLC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=CC=C1)F)NC(=O)C2CCNCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.